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Section 1: Hazard Identification and
Classification
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Compound of Interest

Compound Name: 2-Ethylpyridine

Cat. No.: B127773

2-Ethylpyridine is classified as a hazardous chemical and requires careful handling.[7] It is a
flammable liquid and vapor.[8] The primary hazards include irritation to the skin, eyes, and
respiratory system, with potential for harm if inhaled, swallowed, or absorbed through the skin.
[81[9][10]

Table 1: GHS Hazard Classification for 2-Ethylpyridine

Hazard Class Category Hazard Statement
o H226: Flammable liquid
Flammable Liquids Category 3
and vapor[8][11]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin[8][11]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[8][11]
) ) o H315: Causes skin irritation[8]
Skin Corrosion/Irritation Category 2 1]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
[rritation irritation[7][8][11]

| Specific target organ toxicity — single exposure | Category 3 | H335: May cause respiratory
irritation[11] |
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Note: Classifications may vary slightly between suppliers and regulatory bodies.

Section 2: Physical and Chemical Properties

Understanding the physical and chemical properties of 2-ethylpyridine is essential for safe
storage and handling. It is a colorless to light yellow liquid with a sharp, unpleasant, pyridine-
like odor.[8][12]

Table 2: Physical and Chemical Properties of 2-Ethylpyridine

Property Value Source(s)
Molecular Formula C7HoN [81[11][13]
Molecular Weight 107.15 g/mol [BI[11][13]
Appearance Colorless to light yellow liquid [8][12]
Odor Sharp, pungent, unpleasant [8][12]
Boiling Point 149 °C (300.2 °F) [13]
Melting Point -63 °C (-81.4 °F) [13]

Flash Point 37 °C (98.6 °F) - Closed Cup [7]

Density 0.937 g/mL at 20°C [12][13]
Vapor Pressure 4.89 mmHg at 25 °C [8][10]
Solubility Soluble in water [1]

| Autoignition Temperature | 504 °C (939.2 °F) |[14] |

Section 3: Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and prevent
accidents.

Handling:
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Always work in a well-ventilated area, preferably within a certified laboratory chemical fume
hood.[9][15]

Use explosion-proof electrical, ventilating, and lighting equipment.[7]

Ground and bond containers when transferring material to prevent static discharge.[9][16]
Use only non-sparking tools.[9][17]

Avoid contact with skin, eyes, and clothing.[9] Do not breathe mists or vapors.[16][17]
Wear appropriate personal protective equipment (PPE), as detailed in Section 4.[16]
Wash hands thoroughly after handling.[9] Do not eat, drink, or smoke in the work area.[16]

Empty containers retain product residue and can be dangerous; do not cut, weld, or expose
them to heat or ignition sources.[9]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area designated as a
"flammables area".[9][14][15]

Keep away from heat, sparks, open flames, and other sources of ignition.[7][9][17]
Store locked up.[16][17]

Keep away from incompatible materials such as acids, strong bases, acid chlorides, and
chloroformates.[7][14][15]

Section 4: Personal Protective Equipment (PPE) and

Exposure Controls

A systematic approach to hazard control should be implemented. The "Hierarchy of Controls"”
provides a framework for selecting the most effective control measures.
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Hierarchy of Hazard Controls

Elimination

(Most Effective)

Substitution

'

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: The Hierarchy of Hazard Controls, from most to least effective.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type

Eye/Face Protection

Specification

Wear appropriate
protective eyeglasses or
chemical safety goggles. A
face shield may be
necessary if splashing is a
risk.

Rationale & Citation(s)

Conforms to OSHA 29 CFR
1910.133 or European
Standard EN166. Protects
against serious eye
irritation.[7][9][16]

Skin Protection

Wear appropriate protective
gloves (e.g., Butyl rubber) and
a fully-buttoned lab coat.

Inspect gloves before use.

Prevents skin contact, which
can cause irritation and is a
route of harmful exposure.
Nitrile gloves are not
recommended for pyridine
compounds.[7][9][18]

| Respiratory Protection | Not required under normal use with adequate ventilation. If ventilation

is insufficient or exposure limits are exceeded, use a NIOSH/MSHA or EN 149 approved

respirator with an appropriate filter (e.g., type ABEK). | Protects against inhalation of harmful

vapors that can cause respiratory tract irritation.[9][11][14] |

Engineering Controls:

o Operations should be enclosed where possible.[19]

o Use local exhaust ventilation (e.g., a chemical fume hood) to control airborne concentrations.

[16][19]

e Ensure that eyewash stations and safety showers are readily accessible and close to the

workstation.[14][16][19]

Section 5: First Aid Measures

Immediate action is required in case of exposure. Medical personnel should be aware of the

material involved.[17]
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Caption: First aid decision tree for 2-ethylpyridine exposure.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[9] Get medical attention immediately.[7][9]

o After Skin Contact: Wash off immediately with soap and plenty of water for at least 15
minutes while removing all contaminated clothing and shoes.[7][9] Seek immediate medical
attention.[19]

» After Inhalation: Remove the victim from exposure to fresh air immediately.[9] If breathing is
difficult, give oxygen. If not breathing, give artificial respiration.[9] Get medical attention.[7]

o After Ingestion: Do NOT induce vomiting.[16][17] If the victim is conscious and alert, clean
their mouth with water and give 2-4 cupfuls of milk or water to drink.[9] Never give anything
by mouth to an unconscious person.[9] Get medical aid immediately.[9]

Section 6: Fire-Fighting Measures
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2-Ethylpyridine is a flammable liquid with a flash point of 37 °C (98.6 °F).[7] Its vapors are
heavier than air and may travel to a source of ignition and flash back.[7][9] Containers may
explode when heated.[7][9]

Table 4: Fire-Fighting Data

Parameter Value /| Instruction

Water spray, carbon dioxide (CO2), dry
] ] o ) chemical, or alcohol-resistant foam.[7][9]
Suitable Extinguishing Media .
[20] Water mist may be used to cool

closed containers.[7]

_ o _ Do not use straight streams of water, as this
Unsuitable Extinguishing Media ]
may spread the fire.[9][17]

Explosion Limits Lower (LEL): 1.1% / Upper (UEL): 6.6%[14]

] Nitrogen oxides (NOx), carbon monoxide (CO),
Hazardous Combustion Products o )
carbon dioxide (CO3z), and hydrogen cyanide.[7]

| Protective Equipment | Firefighters must wear a self-contained breathing apparatus (SCBA)
(pressure-demand, MSHA/NIOSH approved or equivalent) and full protective gear.[7][9][16] |

Section 7: Accidental Release Measures

In the event of a spill, immediate and coordinated action is required to ensure personnel safety
and environmental protection.

Experimental Protocol: Emergency Response to a Chemical Spill

This protocol outlines the general steps for responding to a spill. Specific actions may vary
based on the spill size and location.

o Immediate Actions & Evacuation:
o Alert personnel in the immediate area of the spill.

o Evacuate all non-essential personnel from the spill area.[19]

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b127773?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC150565000&productDescription=2-ETHYLPYRIDINE+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150565000&productDescription=2-ETHYLPYRIDINE+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9852594_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC150565000&productDescription=2-ETHYLPYRIDINE+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9852594_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC150565000&productDescription=2-ETHYLPYRIDINE+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9852594_EN.htm
https://www.echemi.com/sds/2-ethylpyridine-pid_Seven3606.html
https://www.fishersci.com/store/msds?partNumber=AC150565000&productDescription=2-ETHYLPYRIDINE+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9852594_EN.htm
http://cdn.chemservice.com/product/msdsnew/External/English/N-16503%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0690136&productDescription=5-ETHL-2-METHLPYRIDN+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150565000&productDescription=2-ETHYLPYRIDINE+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150565000&productDescription=2-ETHYLPYRIDINE+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9852594_EN.htm
https://www.jubilantingrevia.com/uploads/files/99msds_0459GjGhs10Div.3sds2-methyl-5-ethylpyridine.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1260.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o If the spill is large or ventilation is poor, evacuate the entire laboratory and contact
emergency responders.

o Control Ignition Sources:

o Immediately remove all sources of ignition (e.g., turn off hot plates, extinguish open
flames, unplug electrical equipment).[9][19]

o Ventilation:

o Ensure the area is well-ventilated. Increase ventilation by opening fume hood sashes.[9]

e Containment and Cleanup (for minor spills):

o Don appropriate PPE (safety goggles, face shield, chemical-resistant gloves, lab coat).

o Contain the spill using an inert absorbent material such as sand, dry lime, soda ash, or
commercial sorbents.[9][19] Do not use combustible materials like sawdust.

o Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled, and closed container for hazardous waste disposal.[9][19]

o Decontamination:

o Ventilate and wash the spill area after the cleanup is complete.[19]

o Decontaminate all tools and equipment used in the cleanup.

o Dispose of all contaminated items (including PPE) as hazardous waste.[18]
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Caption: Emergency response workflow for a 2-ethylpyridine spill.
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Section 8: Toxicological Information

The toxicological properties of 2-ethylpyridine have not been fully investigated.[7][9] However,
available data indicates it is harmful and can cause irritation.

¢ Routes of Exposure: Inhalation, ingestion, skin and eye contact.[7]
e Acute Effects:

o Inhalation: May cause respiratory tract irritation. Vapors may cause dizziness or
suffocation.[9]

o Ingestion: May be harmful if swallowed and can cause gastrointestinal irritation with
nausea, vomiting, and diarrhea.[7][9]

o Skin Contact: Harmful in contact with skin; may cause skin irritation.[8][9]
o Eye Contact: Causes serious eye irritation.[7][8][9]

o Symptoms of Overexposure: May include headache, dizziness, tiredness, nausea, and
vomiting.[7]

o Carcinogenicity: Not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[7]

Section 9: Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
hazardous waste regulations.[7]

» Waste Disposal Methods: 2-Ethylpyridine and its contaminated materials should be treated
as hazardous waste.[19]

» Containers: Collect waste in suitable, closed, and properly labeled containers.[15][19]

o Consult with your institution's environmental health and safety (EHS) department for specific
disposal guidelines.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Section 1: Hazard Identification and Classification].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127773#2-ethylpyridine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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